Cas no 89909-46-6 (1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester
• CAS No: 89909-46-6
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 585445
• PubChem ID: 127262541
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester
• benzyl 3-cyano-4,5-dimethyl-1H-pyrrole-2-carboxylate
• 3-Cyano-4,5-dimethylbenzyl 1H-pyrrole-2-carboxylate
• 89909-46-6

• Inchi： 1S/C15H14N2O2/c1-10-6-12(7-13(8-16)11(10)2)9-19-15(18)14-4-3-5-17-14/h3-7,17H,9H2,1-2H3
• InChI Key： BPCUWJFDGONDGJ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN1)=O)CC1C=C(C#N)C(C)=C(C)C=1

Computed Properties

• Exact Mass: 254.105527694g/mol
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.9Ų